Cas no 1565947-26-3 (5-Butyl-2-methylpiperidine)
5-Butyl-2-methylpiperidine structure
Product Name:5-Butyl-2-methylpiperidine
CAS No:1565947-26-3
MF:C10H21N
MW:155.28044295311
CID:5690306
PubChem ID:104823470
Update Time:2023-10-13
5-Butyl-2-methylpiperidine Chemical and Physical Properties
Names and Identifiers
-
- 1565947-26-3
- 5-butyl-2-methylpiperidine
- EN300-1476889
- Piperidine, 5-butyl-2-methyl-
- 5-Butyl-2-methylpiperidine
-
- Inchi: 1S/C10H21N/c1-3-4-5-10-7-6-9(2)11-8-10/h9-11H,3-8H2,1-2H3
- InChI Key: XDBDKEGFHAPGLN-UHFFFAOYSA-N
- SMILES: N1C(C)CCC(CCCC)C1
Computed Properties
- Exact Mass: 155.167399674g/mol
- Monoisotopic Mass: 155.167399674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 12Ų
Experimental Properties
- Density: 0.804±0.06 g/cm3(Predicted)
- Boiling Point: 203.4±8.0 °C(Predicted)
- pka: 10.67±0.10(Predicted)
5-Butyl-2-methylpiperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1476889-0.05g |
5-butyl-2-methylpiperidine |
1565947-26-3 | 0.05g |
$1020.0 | 2023-06-06 | ||
| Enamine | EN300-1476889-0.1g |
5-butyl-2-methylpiperidine |
1565947-26-3 | 0.1g |
$1068.0 | 2023-06-06 | ||
| Enamine | EN300-1476889-0.25g |
5-butyl-2-methylpiperidine |
1565947-26-3 | 0.25g |
$1117.0 | 2023-06-06 | ||
| Enamine | EN300-1476889-0.5g |
5-butyl-2-methylpiperidine |
1565947-26-3 | 0.5g |
$1165.0 | 2023-06-06 | ||
| Enamine | EN300-1476889-1.0g |
5-butyl-2-methylpiperidine |
1565947-26-3 | 1g |
$1214.0 | 2023-06-06 | ||
| Enamine | EN300-1476889-2.5g |
5-butyl-2-methylpiperidine |
1565947-26-3 | 2.5g |
$2379.0 | 2023-06-06 | ||
| Enamine | EN300-1476889-5.0g |
5-butyl-2-methylpiperidine |
1565947-26-3 | 5g |
$3520.0 | 2023-06-06 | ||
| Enamine | EN300-1476889-10.0g |
5-butyl-2-methylpiperidine |
1565947-26-3 | 10g |
$5221.0 | 2023-06-06 | ||
| Enamine | EN300-1476889-50mg |
5-butyl-2-methylpiperidine |
1565947-26-3 | 50mg |
$647.0 | 2023-09-29 | ||
| Enamine | EN300-1476889-100mg |
5-butyl-2-methylpiperidine |
1565947-26-3 | 100mg |
$678.0 | 2023-09-29 |
5-Butyl-2-methylpiperidine Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Suneel Gangada,Naresh Duvva,Raghu Chitta Phys. Chem. Chem. Phys., 2018,20, 21352-21367
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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